5-(3-chlorophenyl)-1H-pyrazole-4-carboxylic acid

• IUPAC Name: 5-(3-chlorophenyl)-1H-pyrazole-4-carboxylic acid
• InChI: InChI=1S/C10H7ClN2O2/c11-7-3-1-2-6(4-7)9-8(10(14)15)5-12-13-9/h1-5H,(H,12,13)(H,14,15)
• InChI Key: NRLXVXJRFCKANA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C2=C(C=NN2)C(=O)O
• Molecular Formula: C10H7ClN2O2
• DSSTOX Substance ID: DTXSID301240127
• Molecular Weight: 222.63 g/mol
• CAS RN: 1007541-81-2

Description

The compound “5-(3-chlorophenyl)-1H-pyrazole-4-carboxylic acid” is a type of organic compound known as a pyrazole. Pyrazoles are compounds containing a pyrazole ring, which is a five-membered aromatic ring with two nitrogen atoms and three carbon atoms. The 3-chlorophenyl group indicates the presence of a phenyl ring (a ring of six carbon atoms, i.e., a benzene ring) with a chlorine atom attached to the third carbon atom.

Molecular Structure Analysis

The molecular structure of “5-(3-chlorophenyl)-1H-pyrazole-4-carboxylic acid” would consist of a pyrazole ring attached to a phenyl ring via a carbon atom. The phenyl ring would have a chlorine atom attached to one of its carbon atoms. Additionally, a carboxylic acid group (-COOH) would be attached to the fourth carbon atom of the pyrazole ring.

Chemical Reactions Analysis

Pyrazoles can undergo a variety of chemical reactions, including reactions with electrophiles at the nitrogen atoms, reactions with nucleophiles at the carbon atoms, and reactions at the hydrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of the carboxylic acid group in “5-(3-chlorophenyl)-1H-pyrazole-4-carboxylic acid” would likely make the compound acidic.

Scientific Research Applications

Synthesis and Structural Analysis

The synthesis and structural characterization of pyrazole derivatives, including those similar to 5-(3-chlorophenyl)-1H-pyrazole-4-carboxylic acid, have been extensively studied. These compounds often serve as key intermediates in the development of more complex chemical entities with potential biological activities. Kumarasinghe et al. (2009) detailed the regiospecific synthesis of pyrazole derivatives, emphasizing the importance of single-crystal X-ray analysis for unambiguous structure determination. This technique is crucial for identifying the precise arrangement of atoms within a molecule, which can significantly influence its reactivity and interactions with biological targets (Kumarasinghe, Hruby, & Nichol, 2009).

Quantum Chemical Studies

Quantum chemical methods, including Density Functional Theory (DFT) calculations, have been employed to investigate the electronic properties of pyrazole derivatives. Alaşalvar et al. (2014) conducted a study that included DFT calculations to understand the molecular geometry and vibrational frequencies of pyrazole compounds. These computational analyses are essential for predicting how these molecules might interact with biological macromolecules, offering insights into their potential as drug candidates or in other scientific applications (Alaşalvar, Soylu, Ünver, İskeleli, Yıldız, Çiftçi, & Banoglu, 2014).

Functionalization and Bioactivity

The chemical modification and functionalization of pyrazole cores have been explored to enhance their biological activity. Arbačiauskienė et al. (2011) utilized ethyl 5- and 3-triflyloxy-1H-pyrazole-4-carboxylates in Pd-catalyzed cross-coupling reactions to synthesize condensed pyrazoles. These synthetic strategies enable the production of diverse pyrazole-based compounds with potential applications in medicinal chemistry and agriculture (Arbačiauskienė, Vilkauskaitė, Šačkus, & Holzer, 2011).

Optical and Electronic Properties

Research on the optical and electronic properties of pyrazole derivatives has revealed their potential as Non-Linear Optical (NLO) materials. Chandrakantha et al. (2013) synthesized and characterized a series of N-substituted-5-phenyl-1H-pyrazole-4-ethyl carboxylates, demonstrating significant nonlinear optical properties. Such materials are promising for applications in optical limiting devices, highlighting the versatility of pyrazole derivatives in materials science (Chandrakantha, Isloor, Sridharan, Philip, Shetty, & Padaki, 2013).

Antifungal and Antimicrobial Applications

The development of antifungal and antimicrobial agents is a critical area of research, with pyrazole derivatives showing promising activity. Liu et al. (2020) designed and synthesized 5-(nicotinamido)-1-phenyl-1H-pyrazole-4-carboxylic acid derivatives, demonstrating significant antifungal activity against several important crop diseases. This study underscores the potential of pyrazole derivatives in addressing agricultural and food security challenges by providing new options for disease management (Liu, Xia, Hu, Wang, Cheng, Wang, Zhang, & Lv, 2020).

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, some pyrazole compounds are used as inhibitors of enzymes like cyclooxygenase, and they work by binding to the active site of the enzyme.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, many pyrazole compounds are harmful if swallowed or inhaled, and can cause skin and eye irritation.

Future Directions

The future directions for research on a compound depend on its potential applications. For example, if “5-(3-chlorophenyl)-1H-pyrazole-4-carboxylic acid” shows promise as a pharmaceutical compound, future research might focus on improving its efficacy, reducing its side effects, or exploring its mechanism of action.